Cas no 21635-03-0 (Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester)

• Product Name: Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester
• CAS No: 21635-03-0
• MF: C₁₅H₁₇F₅O₂
• MW: 324.28630232811
• MDL: MFCD00052417
• CID: 253646
• PubChem ID: 53442984
• Update Time: 2025-04-19

Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester
• PENTAFLUOROBENZYL N-OCTANOATE
• 2,3,4,5,6-PENTAFLUOROBENZYL OCTANOATE;
• 21635-03-0
• DIFLUORO(2,3,4-TRIFLUOROPHENYL)METHYL OCTANOATE
• A815549
• AKOS015839914
• Pentafluorobenzyl octanoate
• Pentafluorobenzyl caprylate

• MDL： MFCD00052417
• Inchi： 1S/C15H17F5O2/c1-2-3-4-5-6-7-12(21)22-15(19,20)10-8-9-11(16)14(18)13(10)17/h8-9H,2-7H2,1H3
• InChI Key： AERZFSLRHXRIPF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1F)F)F)(OC(CCCCCCC)=O)F

Computed Properties

• Exact Mass: 324.11500
• Monoisotopic Mass: 324.11487059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.78580

Octanoic acid,(2,3,4,5,6-pentafluorophenyl)methyl ester Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38